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Compound of Interest

2-Bromo-3-
Compound Name:

(bromomethyl)thiophene

cat. No.: B1273136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Bromo-3-(bromomethyl)thiophene, a key intermediate in organic synthesis
and drug discovery. The document details its molecular characteristics, a representative
synthetic protocol, and its significance in the development of therapeutic agents.

Quantitative Data Summary

The key physicochemical properties of 2-Bromo-3-(bromomethyl)thiophene are summarized
in the table below for easy reference and comparison.
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Property Value

Molecular Weight 255.96 g/mol

Empirical Formula CsHaBr2S

CAS Number 40032-76-6

Appearance Liquid

Density 1.967 g/mL at 25 °C

Refractive Index n20/D 1.638

SMILES String BrCclccsclBr

INChl Key ZPWPMAAPQZXPDD-UHFFFAOYSA-N

Experimental Protocols

The synthesis of 2-Bromo-3-(bromomethyl)thiophene can be achieved through the
bromination of 3-methylthiophene. While a specific, detailed protocol for this exact compound is
not readily available, a general and representative procedure can be adapted from established
methods for the bromination of similar thiophene derivatives. The following protocol is based on
the common use of N-bromosuccinimide (NBS) for both aromatic ring and side-chain
bromination.

Synthesis of 2-Bromo-3-(bromomethyl)thiophene from 3-Methylthiophene

This procedure outlines a potential two-step bromination of 3-methylthiophene, first on the
aromatic ring and subsequently on the methyl group.

Materials:

3-Methylthiophene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (radical initiator)

Carbon tetrachloride (CCls) or Benzene (solvent)
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e Anhydrous sodium sulfate (drying agent)

e Pentane or Hexane (for extraction and chromatography)

« Silica gel for column chromatography

Step 1: Ring Bromination to yield 2-Bromo-3-methylthiophene

e In a round-bottom flask protected from light, dissolve 3-methylthiophene (1 equivalent) in a
suitable solvent such as carbon tetrachloride.

e Add N-bromosuccinimide (1 equivalent) to the solution.

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
gas chromatography (GC) or thin-layer chromatography (TLC).

e Upon completion, the succinimide byproduct is removed by filtration.

o The filtrate is washed with an aqueous solution of sodium thiosulfate to remove any
remaining bromine, followed by washing with brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield crude 2-bromo-3-methylthiophene.

Step 2: Side-Chain Bromination to yield 2-Bromo-3-(bromomethyl)thiophene

 In a round-bottom flask equipped with a reflux condenser, dissolve the crude 2-bromo-3-
methylthiophene (1 equivalent) in carbon tetrachloride.

o Add N-bromosuccinimide (1 equivalent) and a catalytic amount of a radical initiator such as
benzoyl peroxide or AIBN.

» Heat the reaction mixture to reflux. The reaction should be monitored by GC or TLC.

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
succinimide.
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o Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium
sulfate.

« Atfter filtration, the solvent is evaporated under reduced pressure.

e The crude product is purified by column chromatography on silica gel using a non-polar
eluent such as hexane to afford pure 2-Bromo-3-(bromomethyl)thiophene.

Caution: Thiophene derivatives can be lachrymatory and should be handled in a well-ventilated
fume hood. Solvents like carbon tetrachloride and benzene are hazardous and should be
handled with appropriate safety precautions.

Visualizations

Synthetic Workflow

The logical workflow for the synthesis of 2-Bromo-3-(bromomethyl)thiophene from 3-
methylthiophene is depicted in the following diagram.
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Starting Material

3-Methylthiophene

Step 1: Ring|Bromination

React with NBS
(1 equivalent)

2-Bromo-3-methylthiophene

Step 2: Side-Chhin Bromination

React with NBS (1 equivalent)
+ Radical Initiator (AIBN/BPO)

2-Bromo-3-(bromomethyl)thiophene

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Bromo-3-(bromomethyl)thiophene.

Role in Drug Development

Brominated thiophenes are valuable building blocks in medicinal chemistry. 2-Bromo-3-

(bromomethyl)thiophene, with its two reactive bromine atoms at different positions, serves as

a versatile scaffold for the synthesis of more complex molecules with potential therapeutic
applications.
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2-Bromo-3-(bromomethyl)thiophene

ynthetic Transformations

Cross-Coupling Reactions

(e.g., Suzuki, Stille) Nucleophilic Substitution

Potential Therapeuti

Antiplatelet Agents
(e.g., Analogs of Ticlopidine/Clopidogrel)

Anticancer Agents Other Bioactive Molecules

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-3-
(bromomethyl)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273136#2-bromo-3-bromomethyl-thiophene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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